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Compound of Interest

Compound Name: Nevanimibe hydrochloride

Cat. No.: B1684124

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nevanimibe hydrochloride, also known as ATR-101 or PD-132301, is a potent and selective
inhibitor of Acyl-CoA: a cholesterol acyltransferase 1 (ACAT1), also referred to as Sterol O-
acyltransferase 1 (SOAT1).[1] ACAT1 is a key intracellular enzyme responsible for the
esterification of free cholesterol into cholesteryl esters for storage in lipid droplets. By inhibiting
ACAT1, Nevanimibe hydrochloride disrupts cholesterol homeostasis, leading to an
accumulation of free cholesterol within the cell. This accumulation induces endoplasmic
reticulum (ER) stress and subsequent apoptosis, particularly in cells that are highly dependent
on cholesterol metabolism, such as adrenocortical cells. These characteristics make
Nevanimibe hydrochloride a compound of interest for therapeutic applications in conditions
like adrenocortical carcinoma (ACC) and congenital adrenal hyperplasia (CAH). Preclinical
studies in mouse models are crucial for evaluating the in vivo efficacy, pharmacokinetics, and
optimal dosing regimens of this compound.

Mechanism of Action of Nevanimibe Hydrochloride

Nevanimibe hydrochloride selectively inhibits the enzymatic activity of ACAT1. This inhibition
blocks the conversion of intracellular free cholesterol to cholesteryl esters. The resulting
buildup of free cholesterol in the endoplasmic reticulum leads to ER stress and the activation of
the unfolded protein response (UPR). Ultimately, this cascade of events triggers apoptosis, or
programmed cell death, in susceptible cells.
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Mechanism of Action of Nevanimibe Hydrochloride
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In Vivo Efficacy Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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